Cas no 27829-93-2 (Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-)

Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- structure

27829-93-2 structure

Product Name:Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-

CAS No:27829-93-2

MF:C₉H₁₀O₄

MW:182.173303127289

CID:251433

PubChem ID:12194840

Update Time:2025-04-19

Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)-
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethan-1-one
- 1-(3,4-dihydroxy-2-methoxyphenyl)ethanone
- 3',4'-DIHYDROXY-2'-METHOXYACETOPHENONE
- 1-(3,4-Dihydroxy-2-methoxy-phenyl)-aethanon
- 1-(3,4-dihydroxy-2-methoxy-phenyl)-ethanone
- Acetophenone,3',4'-dihydroxy-2'-methoxy-(8CI)
- Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)
- AKOS006279188
- DTXSID50479949
- 27829-93-2
- SCHEMBL13827071
- 1-(3, 4-dihydroxy-2-methoxyphenyl)ethanone
- Ethanone, 1-(3,4-dihydroxy-2-methoxyphenyl)-
- Inchi： 1S/C9H10O4/c1-5(10)6-3-4-7(11)8(12)9(6)13-2/h3-4,11-12H,1-2H3
- InChI Key： YQFVHMURFLVSHG-UHFFFAOYSA-N
- SMILES： O(C)C1C(=C(C=CC=1C(C)=O)O)O

Computed Properties

Exact Mass: 182.05800
Monoisotopic Mass: 182.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76000
LogP: 1.30900

Ethanone,1-(3,4-dihydroxy-2-methoxyphenyl)- Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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